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Abstract

This technical guide provides a comprehensive overview of the solubility of
dichlorofluoromethane (CHCI2F), also known as HCFC-21 or Freon 21, in organic solvents.
Dichlorofluoromethane is a hydrochlorofluorocarbon with applications as a refrigerant,
solvent, and blowing agent. A thorough understanding of its solubility characteristics is
essential for its use in chemical synthesis, purification processes, and formulation
development. This document compiles available solubility data, presents detailed experimental
protocols for determining solubility, and offers visual representations of experimental workflows
to aid researchers in their laboratory work. While qualitative data is available, this guide also
highlights the notable scarcity of comprehensive quantitative solubility data for
dichlorofluoromethane across a wide range of common organic solvents in publicly
accessible literature.

Introduction to Dichlorofluoromethane

Dichlorofluoromethane is a colorless, non-flammable gas at standard conditions with a slight
ethereal odor. It is chemically represented as CHCI2F. Its physical and chemical properties are
summarized in the table below.
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Property Value

Chemical Formula CHCI2F

Molar Mass 102.92 g/mol
Boiling Point 8.9°C

Melting Point -135°C

Vapor Pressure 160 kPa at 20 °C

Solubility of Dichlorofluoromethane in Organic
Solvents

The principle of "like dissolves like" generally governs the solubility of substances. As a polar
molecule, dichlorofluoromethane is expected to be soluble in polar organic solvents.

Qualitative Solubility

Qualitative assessments indicate that dichlorofluoromethane is soluble in a variety of organic
solvents. These include:

Alcohols (e.g., ethanol)[1]

Ethers (e.g., diethyl ether)[1]

Halogenated hydrocarbons (e.g., carbon tetrachloride)

Carboxylic acids (e.g., acetic acid)

Ethers (e.g., dioxane)

Quantitative Solubility Data

Despite its industrial relevance, there is a significant lack of comprehensive, publicly available
guantitative data on the solubility of dichlorofluoromethane in common organic solvents. The
following table summarizes the limited quantitative data found in the literature.
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Solvent Temperature (°C) Solubility
Acetic Acid Not Specified 69 parts / 100 parts
Dioxane Not Specified 108 parts / 100 parts

The scarcity of data underscores the need for experimental determination of
dichlorofluoromethane's solubility in a broader range of solvents to support various research
and development activities.

Experimental Protocols for Determining Gas
Solubility

Accurate determination of the solubility of a gas like dichlorofluoromethane in a liquid solvent
requires precise and well-controlled experimental procedures. Several methods can be
employed, with the choice depending on the required accuracy, the properties of the gas and
solvent, and the available equipment. The following are detailed protocols for common methods
used to determine the solubility of gases in liquids.

Gravimetric Method

This method is based on measuring the mass of gas absorbed by a known mass of solvent at a
specific temperature and pressure.

3.1.1. Materials and Equipment

High-precision analytical balance (microbalance)

Pressurized vessel with a gas inlet and outlet

Temperature-controlled bath or chamber

Pressure transducer

Vacuum pump

Source of high-purity dichlorofluoromethane
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Degassed organic solvent

3.1.2. Procedure

Solvent Degassing: Degas the organic solvent to remove any dissolved gases, which can be
achieved by methods such as sparging with an inert gas (e.g., helium or argon), freeze-
pump-thaw cycles, or sonication under vacuum.

Sample Preparation: Place a known mass of the degassed solvent into the pressurized
vessel.

System Evacuation: Evacuate the vessel to remove any residual air.

Gas Introduction: Introduce dichlorofluoromethane into the vessel at a controlled pressure.

Equilibration: Allow the system to reach equilibrium at a constant temperature. This is
achieved when the mass reading on the analytical balance stabilizes, indicating that no more
gas is being absorbed by the solvent.

Mass Measurement: Record the final mass of the solution.

Calculation: The mass of the dissolved dichlorofluoromethane is the difference between
the final and initial mass readings. The solubility can then be expressed in various units,
such as grams of solute per 100 grams of solvent or mole fraction.

Volumetric (Gas Absorption) Method

This method involves measuring the volume of gas that dissolves in a known volume of solvent

at a constant temperature and pressure.

3.2.1. Materials and Equipment

Gas burette

Absorption pipette or vessel

Manometer
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Temperature-controlled water bath

Stirring mechanism (e.g., magnetic stirrer)

Vacuum pump

Source of high-purity dichlorofluoromethane

Degassed organic solvent

3.2.2. Procedure

Solvent Degassing: Degas the organic solvent as described in the gravimetric method.

Apparatus Setup: Fill the gas burette with dichlorofluoromethane and place a known
volume of the degassed solvent in the absorption pipette.

System Equilibration: Bring the entire apparatus to the desired experimental temperature
using the water bath.

Gas-Liquid Contact: Allow a measured volume of dichlorofluoromethane from the burette
to come into contact with the solvent in the absorption pipette.

Dissolution and Measurement: Vigorously shake or stir the mixture to facilitate the dissolution
of the gas. The volume of gas absorbed is determined by the change in the gas volume in
the burette at constant pressure.

Equilibrium Confirmation: Continue to add small increments of gas until no further significant
absorption is observed, indicating that the solution is saturated.

Calculation: The total volume of gas absorbed is used to calculate the solubility, often
expressed as the Bunsen coefficient or Ostwald coefficient.

Gas Chromatography (GC) Method

Gas chromatography can be a rapid and accurate method for determining the solubility of

volatile compounds. This method typically involves analyzing the headspace or the liquid phase

of a gas-solvent equilibrium system.
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3.3.1. Materials and Equipment

e Gas chromatograph (GC) with a suitable detector (e.g., Flame lonization Detector - FID or
Thermal Conductivity Detector - TCD)

e Headspace autosampler (optional but recommended for precision)
e Sealed vials of known volume

o Gas-tight syringe

o Temperature-controlled incubator or shaker

e Source of high-purity dichlorofluoromethane

e Degassed organic solvent

 Calibration standards

3.3.2. Procedure

e Preparation of Standards: Prepare a series of calibration standards by dissolving known
amounts of dichlorofluoromethane in the organic solvent of interest.

o Sample Preparation: In a sealed vial of known volume, place a known amount of the organic
solvent.

e Gas Introduction: Introduce a known amount of dichlorofluoromethane gas into the vial.

o Equilibration: Place the vial in a temperature-controlled incubator and agitate it until phase
equilibrium is reached between the liquid and gas (headspace) phases.

e Analysis:

o Headspace Analysis: A known volume of the headspace gas is injected into the GC. The
concentration of dichlorofluoromethane in the gas phase is determined by comparing
the peak area to the calibration curve.
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o Liquid Phase Analysis: A known volume of the liquid phase is injected into the GC to
determine the concentration of dichlorofluoromethane in the solvent.

o Calculation: The solubility is determined from the concentrations of dichlorofluoromethane
in the gas and liquid phases at equilibrium, often expressed in terms of a partition coefficient
or Henry's Law constant.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
the solubility of dichlorofluoromethane in an organic solvent using a generic method.
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Caption: A generalized workflow for the experimental determination of dichlorofluoromethane
solubility.

Conclusion

This technical guide has provided an overview of the solubility of dichlorofluoromethane in
organic solvents. While qualitative information suggests its solubility in several common organic
solvents, there is a clear and significant gap in the availability of comprehensive quantitative
solubility data in the public domain. The detailed experimental protocols for gravimetric,
volumetric, and gas chromatography methods provided herein are intended to empower
researchers to generate this much-needed data. The generation of a robust and
comprehensive dataset on the solubility of dichlorofluoromethane will be invaluable for its
continued and safe use in various scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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